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Compound of Interest

Compound Name: 5-Nitro-2-furonitrile

Cat. No.: B1294822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 5-
Nitro-2-furonitrile, focusing on its melting point and solubility. This document is intended to
serve as a comprehensive resource, incorporating detailed experimental protocols and visual
representations of relevant workflows and biological mechanisms.

Core Physicochemical Data

5-Nitro-2-furonitrile is a pale yellow to yellow crystalline powder.[1] Key quantitative data
regarding its physical and chemical properties are summarized below.
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Property Value Reference(s)
Molecular Formula CsH2N20s3 [1112]
Molecular Weight 138.08 g/mol [1][2]

Melting Point 61-64 °C [11[3]
58.0-67.0 °C

63-64 °C [41051(6]

Pale yellow to yellow
Appearance _ [1]
crystalline powder

Density (Predicted) 1.46 + 0.1 g/cm3 [51[6]

Boiling Point (Predicted) 234.7 £ 25.0 °C at 760 mmHg [415116]

Solubility Profile

Quantitative solubility data for 5-Nitro-2-furonitrile is not readily available in published
literature. However, qualitative assessments indicate a solubility profile typical for nitro-
substituted heterocyclic compounds.[1]

¢ Organic Solvents: The compound generally exhibits good solubility in organic solvents.[1]
This is attributed to the presence of both the nitro and nitrile functional groups, which can
participate in various intermolecular interactions with organic solvent molecules.[1]

» Polar Solvents: In polar solvents, 5-Nitro-2-furonitrile shows moderate to good solubility.[1]
The polar nature of the nitro and nitrile groups enhances its ability to dissolve in these
solvents.[1]

e Aqueous Solvents: Solubility in water is limited.[1] While the polar functional groups
contribute to some degree of water solubility, the overall hydrophobic character of the furan
ring restricts extensive dissolution in aqueous media.[1]

Experimental Protocols
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The following sections detail standardized methodologies for the determination of melting point
and solubility for compounds such as 5-Nitro-2-furonitrile.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature range over which it transitions from a solid to a
liquid. For a pure crystalline solid, this transition is sharp. The capillary method is a common
and reliable technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:
e Sample Preparation:

o Ensure the 5-Nitro-2-furonitrile sample is completely dry and finely powdered. If
necessary, gently grind the crystals using a mortar and pestle.

o Press the open end of a capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
The packed sample height should be 2-3 mm.

e Apparatus Setup:
o Insert the capillary tube into the sample holder of the melting point apparatus.

o Set the initial temperature to approximately 15-20°C below the expected melting point
(e.g., around 45°C for 5-Nitro-2-furonitrile).
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e Measurement:

o Begin heating the sample. For a preliminary, rapid determination, a faster heating rate can
be used.

o For an accurate measurement, slow the heating rate to 1-2°C per minute as the
temperature approaches the expected melting point.

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

o Continue heating slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).
e Reporting:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting.
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Prepare Dry, Powdered Sample

:

Load Sample into Capillary Tube (2-3 mm)

:

Insert Tube into Melting Point Apparatus

l

Set Initial Temperature Below Expected M.P.

ptional For Accuracy

Heat Rapidly for Approximate M.P. Repeat with Slow Heating (1-2°C/min)

l

Record T _initial (First Liquid Drop)

l

Record T_final (All Solid Melts)

l

Report Melting Point as T_initial - T_final Range

Click to download full resolution via product page

Workflow for Melting Point Determination

Solubility Determination (Qualitative)
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This protocol provides a systematic approach to determine the solubility of a compound in
various solvents, which can indicate the presence of certain functional groups and provide
information about molecular size and polarity.

Apparatus and Reagents:

Small test tubes and rack

Spatula and weighing balance

Vortex mixer (optional)

Solvents: Water (deionized), Diethyl ether, 5% NaOH (aq), 5% NaHCOs (aq), 5% HCI (aq),
Concentrated H2SOa.

Procedure:
e Initial Solvent Tests:
o In separate test tubes, add approximately 20-30 mg of 5-Nitro-2-furonitrile.

o To the first tube, add 1 mL of water in portions. Shake or vortex vigorously after each
addition. Observe and record if the compound is soluble, partially soluble, or insoluble.

o To a second tube, add 1 mL of diethyl ether in portions, shaking after each addition.
Record the solubility.

o Acid-Base Reactivity Tests (if water-insoluble):

o 5% NaOH: To a fresh sample, add 1 mL of 5% NaOH solution. Solubility in this basic
solution suggests the presence of an acidic functional group.

o 5% NaHCOs: To a fresh sample, add 1 mL of 5% NaHCOs solution. Solubility in this weak
base indicates a strongly acidic functional group.

o 5% HCI: To a fresh sample, add 1 mL of 5% HCI solution. Solubility in this acidic solution
suggests the presence of a basic functional group (e.g., an amine).
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e Sulfuric Acid Test:

o If the compound is insoluble in all the above, carefully add it to a test tube containing 1 mL

of cold, concentrated sulfuric acid.

o Solubility in concentrated H2SOa, often accompanied by a color change, suggests the
presence of a neutral compound containing oxygen, nitrogen, or sulfur, or a compound

that can be easily sulfonated.
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Logical Flow for Solubility Classification

Biological Context: Mechanism of Action of

Nitrofurans
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While a specific signaling pathway for 5-Nitro-2-furonitrile itself is not extensively
documented, its chemical class, the nitrofurans, possesses a well-characterized mechanism of
antibacterial action. This is highly relevant for its derivatives used in drug development.
Nitrofurans act as prodrugs that are activated within bacterial cells.

The antibacterial action involves the following key steps:
o Uptake: The nitrofuran compound enters the bacterial cell.

e Reduction: Inside the bacterium, flavoproteins (nitroreductases) reduce the 5-nitro group.
This reduction is more rapid in bacterial cells than in mammalian cells, contributing to
selective toxicity.

o Generation of Reactive Intermediates: This enzymatic reduction generates a series of highly
reactive electrophilic intermediates.

o Multitarget Damage: These reactive intermediates are non-specific and damage multiple
targets within the bacterial cell, including:

o DNA and RNA: Causing damage and inhibiting replication and protein synthesis.
o Ribosomal Proteins: Disrupting protein synthesis.
o Metabolic Enzymes: Interfering with crucial cellular processes like pyruvate metabolism.

This multi-targeted approach is believed to be the reason for the low incidence of acquired
bacterial resistance to this class of antibiotics.
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Mechanism of Action of Nitrofuran Antibiotics

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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